1,1-Diphenyl-4-piperidino-3-buten-2-one hydrochloride
1,1-Diphenyl-4-piperidino-3-buten-2-one hydrochloride
Brand Name:
Vulcanchem
CAS No.:
100482-64-2
VCID:
VC0216588
InChI:
InChI=1S/C21H23NO.ClH/c23-20(14-17-22-15-8-3-9-16-22)21(18-10-4-1-5-11-18)19-12-6-2-7-13-19;/h1-2,4-7,10-14,17,21H,3,8-9,15-16H2;1H/b17-14+;
SMILES:
C1CC[NH+](CC1)C=CC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-]
Molecular Formula:
C21H24ClNO
Molecular Weight:
341.9 g/mol
1,1-Diphenyl-4-piperidino-3-buten-2-one hydrochloride
CAS No.: 100482-64-2
Main Products
VCID: VC0216588
Molecular Formula: C21H24ClNO
Molecular Weight: 341.9 g/mol
| CAS No. | 100482-64-2 |
|---|---|
| Product Name | 1,1-Diphenyl-4-piperidino-3-buten-2-one hydrochloride |
| Molecular Formula | C21H24ClNO |
| Molecular Weight | 341.9 g/mol |
| IUPAC Name | (E)-1,1-diphenyl-4-piperidin-1-ium-1-ylbut-3-en-2-one;chloride |
| Standard InChI | InChI=1S/C21H23NO.ClH/c23-20(14-17-22-15-8-3-9-16-22)21(18-10-4-1-5-11-18)19-12-6-2-7-13-19;/h1-2,4-7,10-14,17,21H,3,8-9,15-16H2;1H/b17-14+; |
| Standard InChIKey | PNPUAKIUYVZIOE-KLSJZZFUSA-N |
| Isomeric SMILES | C1CC[NH+](CC1)/C=C/C(=O)C(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-] |
| SMILES | C1CC[NH+](CC1)C=CC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-] |
| Canonical SMILES | C1CC[NH+](CC1)C=CC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-] |
| Synonyms | 1,1-Diphenyl-4-piperidino-3-buten-2-one hydrochloride |
| PubChem Compound | 6435619 |
| Last Modified | Nov 11 2021 |
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